Cas no 87901-76-6 (3,3',5,5'-tetrakis-trifluoromethylbenzhydrol)

3,3',5,5'-Tetrakis-trifluoromethylbenzhydrol is a highly fluorinated aromatic alcohol with significant utility in advanced organic synthesis and materials science. Its key advantages include the presence of four electron-withdrawing trifluoromethyl groups, which enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The compound’s rigid, sterically hindered structure makes it valuable for constructing fluorinated ligands, catalysts, and high-performance polymers. Additionally, its fluorine-rich composition contributes to improved thermal stability, chemical resistance, and hydrophobic properties in derived materials. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated intermediates are often sought for their enhanced bioavailability and metabolic stability. Its precise synthesis and purity are critical for reproducible results in specialized applications.
3,3',5,5'-tetrakis-trifluoromethylbenzhydrol structure
87901-76-6 structure
Product Name:3,3',5,5'-tetrakis-trifluoromethylbenzhydrol
CAS No:87901-76-6
MF:C17H8F12O
MW:456.225666999817
CID:90972
PubChem ID:2776818
Update Time:2025-10-22

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Chemical and Physical Properties

Names and Identifiers

    • 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol
    • 3,3
    • 3,3,5,5-Tetrakis(trifluoromethyl)benzhydrol
    • 3,3',5,5'-Tetrakis(trifluoromethyl)benzhydrol
    • bis[3,5-bis(trifluoromethyl)phenyl]methanol
    • MFCD00042475
    • AKOS015852750
    • DivK1c_001645
    • SCHEMBL4145700
    • A842400
    • CS-0456868
    • DTXSID30380261
    • bis(3,5-bis(trifluoromethyl)phenyl)methanol
    • HMS549L11
    • FT-0614005
    • DUCQGUCBWHWEBT-UHFFFAOYSA-N
    • CHEMBL4578018
    • Maybridge1_002893
    • 87901-76-6
    • CDS1_000605
    • MDL: MFCD00042475
    • Inchi: 1S/C17H8F12O/c18-14(19,20)9-1-7(2-10(5-9)15(21,22)23)13(30)8-3-11(16(24,25)26)6-12(4-8)17(27,28)29/h1-6,13,30H
    • InChI Key: DUCQGUCBWHWEBT-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

  • Exact Mass: 456.03800
  • Monoisotopic Mass: 456.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.3

Experimental Properties

  • Color/Form: powder
  • Density: 1.515
  • Melting Point: 148°C
  • Boiling Point: 277.8°C at 760 mmHg
  • Flash Point: 121.8°C
  • Refractive Index: 1.425
  • PSA: 20.23000
  • LogP: 6.84350
  • Solubility: Not determined

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,3',5,5'-tetrakis-trifluoromethylbenzhydrol Pricemore >>

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Additional information on 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol

Recent Advances in the Study of 3,3',5,5'-Tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6)

3,3',5,5'-Tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its utility in various domains, including catalysis, material science, and drug development. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and emerging applications.

A 2023 study published in the Journal of Fluorine Chemistry detailed an improved synthetic route for 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol, emphasizing its scalability and yield optimization. The researchers employed a Grignard reaction followed by a trifluoromethylation step, achieving a purity of >98%. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

In the realm of catalysis, a groundbreaking paper in ACS Catalysis (2024) demonstrated the compound's role as a ligand in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the trifluoromethyl groups was found to enhance the stability of the catalytic intermediate, leading to higher reaction yields and selectivity. This discovery opens new avenues for designing efficient catalysts for complex organic transformations.

Pharmaceutical research has also explored the potential of 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol as a scaffold for drug design. A recent Bioorganic & Medicinal Chemistry Letters study (2024) investigated its derivatives as inhibitors of protein-protein interactions (PPIs) involved in inflammatory pathways. Preliminary results showed promising activity against NF-κB, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Further investigations into the compound's physicochemical properties revealed its exceptional stability under acidic conditions, as reported in Chemical Communications (2023). This characteristic makes it suitable for applications in harsh chemical environments, such as in the development of proton-exchange membranes for fuel cells.

In conclusion, 3,3',5,5'-tetrakis-trifluoromethylbenzhydrol (CAS: 87901-76-6) continues to be a compound of significant interest across multiple disciplines. Its versatile applications—from catalysis to drug development—underscore its importance in advancing chemical and biomedical research. Future studies are expected to delve deeper into its mechanistic roles and expand its utility in innovative technologies.

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